Cas no 202917-00-8 (Quinoline, 6,7-dimethoxy-4-(3-methylphenoxy)-)

Quinoline, 6,7-dimethoxy-4-(3-methylphenoxy)- structure
202917-00-8 structure
Product Name:Quinoline, 6,7-dimethoxy-4-(3-methylphenoxy)-
CAS No:202917-00-8
MF:C18H17NO3
MW:295.332484960556
CID:1395888
Update Time:2024-08-15

Quinoline, 6,7-dimethoxy-4-(3-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 6,7-dimethoxy-4-(3-methylphenoxy)-
    • Inchi: 1S/C18H17NO3/c1-12-5-4-6-13(9-12)22-16-7-8-19-15-11-18(21-3)17(20-2)10-14(15)16/h4-11H,1-3H3
    • InChI Key: DKQOYJJIXRSARC-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(OC)=C(OC)C=2)C(OC2=CC=CC(C)=C2)=CC=1

Computed Properties

  • Exact Mass: 295.12091
  • Monoisotopic Mass: 295.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6A^2

Experimental Properties

  • Density: 1.173±0.06 g/cm3(Predicted)
  • Boiling Point: 435.8±40.0 °C(Predicted)
  • PSA: 40.58
  • pka: 6.30±0.30(Predicted)

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